![molecular formula C26H22IN3O5S B10887423 2-iodo-6-methoxy-4-[(E)-(2-{[2-(1H-pyrrol-1-yl)phenyl]carbonyl}hydrazinylidene)methyl]phenyl 4-methylbenzenesulfonate](/img/structure/B10887423.png)
2-iodo-6-methoxy-4-[(E)-(2-{[2-(1H-pyrrol-1-yl)phenyl]carbonyl}hydrazinylidene)methyl]phenyl 4-methylbenzenesulfonate
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Description
2-IODO-6-METHOXY-4-({(E)-2-[2-(1H-PYRROL-1-YL)BENZOYL]HYDRAZONO}METHYL)PHENYL 4-METHYL-1-BENZENESULFONATE is a synthetic organic compound with potential applications in various fields such as medicinal chemistry, materials science, and chemical research. The compound features a complex structure with multiple functional groups, including an iodo group, a methoxy group, a hydrazone linkage, and a benzenesulfonate ester.
Properties
Molecular Formula |
C26H22IN3O5S |
|---|---|
Molecular Weight |
615.4 g/mol |
IUPAC Name |
[2-iodo-6-methoxy-4-[(E)-[(2-pyrrol-1-ylbenzoyl)hydrazinylidene]methyl]phenyl] 4-methylbenzenesulfonate |
InChI |
InChI=1S/C26H22IN3O5S/c1-18-9-11-20(12-10-18)36(32,33)35-25-22(27)15-19(16-24(25)34-2)17-28-29-26(31)21-7-3-4-8-23(21)30-13-5-6-14-30/h3-17H,1-2H3,(H,29,31)/b28-17+ |
InChI Key |
MEPSHTWLJPRJOU-OGLMXYFKSA-N |
Isomeric SMILES |
CC1=CC=C(C=C1)S(=O)(=O)OC2=C(C=C(C=C2I)/C=N/NC(=O)C3=CC=CC=C3N4C=CC=C4)OC |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)OC2=C(C=C(C=C2I)C=NNC(=O)C3=CC=CC=C3N4C=CC=C4)OC |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-IODO-6-METHOXY-4-({(E)-2-[2-(1H-PYRROL-1-YL)BENZOYL]HYDRAZONO}METHYL)PHENYL 4-METHYL-1-BENZENESULFONATE typically involves multi-step organic reactions. A possible synthetic route could include:
Formation of the hydrazone linkage: Reacting 2-(1H-pyrrol-1-yl)benzaldehyde with hydrazine to form the hydrazone intermediate.
Iodination and methoxylation: Introducing the iodo and methoxy groups through electrophilic aromatic substitution reactions.
Coupling reactions: Using coupling agents to attach the benzenesulfonate ester group to the phenyl ring.
Industrial Production Methods
Industrial production of such complex compounds often involves optimization of reaction conditions to maximize yield and purity. This may include:
Catalysts: Using specific catalysts to enhance reaction rates.
Solvents: Selecting appropriate solvents to dissolve reactants and control reaction environments.
Temperature and pressure: Adjusting temperature and pressure to favor desired reaction pathways.
Chemical Reactions Analysis
Types of Reactions
The compound can undergo various chemical reactions, including:
Oxidation: The methoxy group can be oxidized to form a carbonyl group.
Reduction: The hydrazone linkage can be reduced to form corresponding amines.
Substitution: The iodo group can be substituted with other nucleophiles.
Common Reagents and Conditions
Oxidizing agents: Potassium permanganate, chromium trioxide.
Reducing agents: Sodium borohydride, lithium aluminum hydride.
Nucleophiles: Sodium azide, thiols.
Major Products
Oxidation products: Aldehydes or ketones.
Reduction products: Amines.
Substitution products: Compounds with different functional groups replacing the iodo group.
Scientific Research Applications
Chemistry: As a building block for synthesizing more complex molecules.
Biology: Investigating its biological activity and potential as a drug candidate.
Medicine: Exploring its therapeutic potential for treating diseases.
Industry: Using it in the development of new materials or as a reagent in chemical processes.
Mechanism of Action
The mechanism of action of this compound would depend on its specific application. For instance, if used as a drug candidate, it may interact with specific molecular targets such as enzymes or receptors, modulating their activity and affecting biological pathways.
Comparison with Similar Compounds
Similar Compounds
2-IODO-6-METHOXY-4-({(E)-2-[2-(1H-PYRROL-1-YL)BENZOYL]HYDRAZONO}METHYL)PHENYL 4-METHYL-1-BENZENESULFONATE: can be compared with other hydrazone derivatives, iodo-substituted compounds, and benzenesulfonate esters.
Uniqueness
Functional Group Diversity: The presence of multiple functional groups in a single molecule makes it unique.
Its structure allows for diverse applications in different scientific fields.
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